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Compound of Interest

Compound Name:
(S,R,S)-AHPC-C8-NH2

dihydrochloride

Cat. No.: B3006520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S,R,S)-AHPC-C8-NH2 dihydrochloride is a key synthetic building block in the rapidly

evolving field of targeted protein degradation. Specifically, it serves as a high-affinity ligand for

the von Hippel-Lindau (VHL) E3 ubiquitin ligase, functionalized with an eight-carbon alkyl

amine linker. This molecule is integral to the construction of Proteolysis Targeting Chimeras

(PROTACs), a class of heterobifunctional molecules designed to hijack the cell's natural

ubiquitin-proteasome system to selectively eliminate disease-causing proteins.

This technical guide provides a comprehensive overview of (S,R,S)-AHPC-C8-NH2
dihydrochloride, including its alternative names, chemical properties, and its application in the

development of PROTACs, with a particular focus on the degradation of the serine/threonine

kinase AKT.

Nomenclature and Chemical Identifiers
To facilitate unambiguous identification, a compilation of alternative names and chemical

identifiers for (S,R,S)-AHPC-C8-NH2 dihydrochloride is provided below.
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Identifier Type Value

Systematic Name

(2S,4R)-1-[(2S)-2-(9-aminononanamido)-3,3-

dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-

1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-

carboxamide; bis(chlorohydrogen)[1]

Common Synonyms VH032-C8-NH2 dihydrochloride[2]

VH 032 amide-alkylC8-amine

VH 032 - linker 11

Patent Identifier
XF038-164A (from patent WO2019173516A1)[2]

[3][4]

CAS Number 2376139-49-8 (dihydrochloride)[5]

2341796-80-1 (dihydrochloride)[1]

2341796-79-8 (free base)

Molecular Formula C₃₁H₄₉Cl₂N₅O₄S[1]

Molecular Weight 658.72 g/mol [1]

Physicochemical Properties
A summary of the key physicochemical properties of (S,R,S)-AHPC-C8-NH2 dihydrochloride
is presented in the table below.

Property Value

Appearance Solid[6]

Solubility Soluble in DMSO and water.[7]

Storage Conditions Store at -20°C for long-term stability.[1]
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(S,R,S)-AHPC-C8-NH2 serves as the VHL-recruiting moiety in a PROTAC. The fundamental

principle of a PROTAC is to induce the proximity of a target protein to an E3 ubiquitin ligase,

leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome.

The workflow for PROTAC-mediated protein degradation can be summarized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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